Cas no 22818-74-2 (2,6-Dichloro-3-hydroxybenzamide)

• Product Name: 2,6-Dichloro-3-hydroxybenzamide
• CAS No: 22818-74-2
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 285567
• PubChem ID: 186076
• Update Time: 2025-10-29

2,6-Dichloro-3-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2,6-dichloro-3-hydroxy-
• 2,6-dichloro-3-hydroxybenzamide
• Benzamide, 2,6-dichloro-3-hydroxy-
• 2,6-Dichloro-3-hydroxybenzene-1-carboximidic acid
• NS00066861
• 22818-74-2
• EN300-7904957
• DTXSID70945494
• SCHEMBL5173385
• 2,6-Dichloro-3-hydroxybenzamide

• Inchi： 1S/C7H5Cl2NO2/c8-3-1-2-4(11)6(9)5(3)7(10)12/h1-2,11H,(H2,10,12)
• InChI Key： WCSKGUMNEYMMBE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(N)=O)Cl)O

Computed Properties

• Exact Mass: 204.96985
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on 2,6-Dichloro-3-hydroxybenzamide

Introduction to 2,6-Dichloro-3-hydroxybenzamide (CAS No: 22818-74-2)

2,6-Dichloro-3-hydroxybenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 22818-74-2, has garnered attention due to its potential applications in drug discovery and molecular biology research. The presence of both chloro and hydroxyl substituents on the benzamide backbone imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of 2,6-Dichloro-3-hydroxybenzamide consists of a benzene ring substituted with two chlorine atoms at the 2- and 6-positions, and a hydroxyl group at the 3-position, linked to an amide functional group. This arrangement creates a molecule with high lipophilicity and the ability to interact with various biological targets. The electron-withdrawing nature of the chloro groups enhances the electrophilicity of the aromatic ring, while the hydroxyl group introduces hydrogen bonding potential, crucial for receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of 2,6-Dichloro-3-hydroxybenzamide as a building block for designing inhibitors targeting enzymes involved in inflammatory and metabolic pathways. Studies have demonstrated its efficacy in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The compound’s ability to selectively inhibit these enzymes without significant side effects makes it a promising candidate for further development into anti-inflammatory drugs.

In addition to its role in anti-inflammatory applications, 2,6-Dichloro-3-hydroxybenzamide has shown potential in oncology research. Preclinical studies indicate that this compound can disrupt signaling pathways involved in cancer cell proliferation and survival. Specifically, it has been observed to inhibit the activity of kinases such as Janus kinase (JAK) and signal transducer and activator of transcription (STAT), which are frequently overexpressed in various cancers. The chloro substituents enhance binding affinity to these targets, while the hydroxyl group facilitates interactions with polar residues in the active sites.

The synthesis of 2,6-Dichloro-3-hydroxybenzamide involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often includes chlorination followed by hydroxylation and amide formation. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a pharmacokinetic perspective, 2,6-Dichloro-3-hydroxybenzamide exhibits favorable properties that make it suitable for drug development. Its moderate solubility in organic solvents allows for efficient formulation into various dosage forms, while its stability under physiological conditions ensures prolonged activity within biological systems. Furthermore, computational modeling studies have predicted that this compound can achieve reasonable bioavailability upon oral administration, making it a viable candidate for therapeutic use.

The role of 2,6-Dichloro-3-hydroxybenzamide in drug discovery is further underscored by its versatility as a scaffold for structure-activity relationship (SAR) studies. By modifying specific substituents on its benzene ring or amide group, researchers can fine-tune its biological activity. For instance, replacing one of the chloro groups with a methyl or ethyl moiety can alter its binding affinity to target enzymes without significantly compromising efficacy. Such modifications are critical for optimizing drug candidates for clinical trials.

Recent publications have explored the antimicrobial properties of derivatives of 2,6-Dichloro-3-hydroxybenzamide, highlighting its potential as an alternative to conventional antibiotics. Researchers have found that certain modifications can enhance resistance against bacterial strains that have developed tolerance to existing antibiotics. This finding is particularly relevant in light of the growing global concern over antibiotic resistance.

The industrial-scale production of 2,6-Dichloro-3-hydroxybenzamide is feasible due to well-established synthetic routes and robust purification techniques. Manufacturers adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production. These measures are essential for meeting regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

In conclusion,2,6-Dichloro-3-hydroxybenzamide (CAS No: 22818-74-2) represents a versatile and promising compound in pharmaceutical research. Its unique structural features enable interactions with multiple biological targets, making it valuable for developing drugs targeting inflammation, cancer, and infections. Continued research into derivatives of this compound will likely yield novel therapeutic agents with improved efficacy and reduced side effects.